3-(4-Fluorophenyl)-5-{1-[(3-methylphenyl)acetyl]pyrrolidin-2-yl}-1,2,4-oxadiazole

• IUPAC Name: 1-[2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-2-(3-methylphenyl)ethanone
• InChI: InChI=1S/C21H20FN3O2/c1-14-4-2-5-15(12-14)13-19(26)25-11-3-6-18(25)21-23-20(24-27-21)16-7-9-17(22)10-8-16/h2,4-5,7-10,12,18H,3,6,11,13H2,1H3
• InChI Key: AZLINFNNRULCTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)N2CCCC2C3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C21H20FN3O2
• Molecular Weight: 365.4 g/mol

Description

The compound “3-(4-Fluorophenyl)-5-{1-[(3-methylphenyl)acetyl]pyrrolidin-2-yl}-1,2,4-oxadiazole” is a complex organic molecule that contains several functional groups. It has a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also contains a 1,2,4-oxadiazole ring, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The fluorophenyl group would likely contribute to the overall polarity of the molecule, and the pyrrolidine ring could introduce steric effects that may influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of the molecule, and its melting and boiling points would be influenced by the strength of the intermolecular forces present.

Future Directions

Future research on this compound could involve studying its potential uses, such as in the development of new drugs or materials. Additionally, further studies could be conducted to better understand its physical and chemical properties.